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Compound of Interest

Compound Name:
3-Chloroisoxazole-5-carboxylic

acid

CAS No.: 20724-56-5

Cat. No.: B1265908

Get Quote

Executive Summary
Compound: 3-Chloroisoxazole-5-carboxylic acid CAS Registry Number: 20724-56-5

Molecular Formula: C₄H₂ClNO₃ Molecular Weight: 147.52 g/mol [1]

This technical guide provides a comprehensive analysis of the spectral characteristics of 3-
Chloroisoxazole-5-carboxylic acid, a critical heterocyclic building block in medicinal

chemistry.[1] The isoxazole scaffold is pharmacologically privileged, often serving as a

bioisostere for carboxylic acids or amide bonds in glutamate receptor agonists and

antimicrobial agents. This document details the expected Nuclear Magnetic Resonance (NMR),

Infrared (IR), and Mass Spectrometry (MS) signatures necessary for structural validation and

purity assessment.

Structural Analysis & Theoretical Basis
The 3-chloroisoxazole-5-carboxylic acid molecule consists of a five-membered

heteroaromatic ring substituted at the 3-position with a chlorine atom and at the 5-position with

a carboxylic acid group.[1]
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Electronic Environment
3-Chloro Substituent: Exerts a strong inductive electron-withdrawing effect (-I), deshielding

the adjacent ring carbons and the H-4 proton.

5-Carboxylic Acid: A strong electron-withdrawing group (EWG) that further deshields the ring

system and introduces a characteristic broad proton signal in NMR.[1]

Isoxazole Ring: An electron-deficient heteroaromatic system.[1] The oxygen atom contributes

to the

-system via resonance, while the nitrogen acts as an electron sink.[1]

Graphviz: Structural Characterization Workflow
The following diagram outlines the logical workflow for validating this compound's structure

using multi-modal spectroscopy.
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Figure 1: Analytical workflow for the structural confirmation of 3-Chloroisoxazole-5-carboxylic
acid.

Mass Spectrometry (MS) Data[2]
Mass spectrometry provides the most definitive evidence for the presence of the chlorine atom

due to its unique isotopic abundance.

Isotopic Signature
Chlorine exists naturally as two stable isotopes:

(75.78%) and
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(24.22%).

M+ Peak (

): 147.0 m/z

M+2 Peak (

): 149.0 m/z

Intensity Ratio: The height of the M+ peak to the M+2 peak will be approximately 3:1. This is

the diagnostic "chlorine signature."

Fragmentation Pathway (EI-MS)
Under Electron Impact (EI) ionization (70 eV), the molecule undergoes characteristic

fragmentation.

Molecular Ion:

at m/z 147/149.

Decarboxylation: Loss of

(44 amu) is the primary pathway for carboxylic acids.

Fragment:

at m/z 103/105.

Ring Cleavage: Further fragmentation of the isoxazole ring often involves the loss of HCN or

cleavage of the N-O bond.

Table 1: Key Mass Spectrometry Peaks
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m/z Value Ion Identity Relative Intensity Interpretation

146.9 High (ESI Negative)

Deprotonated

molecular ion

(preferred for acids).

[1]

147.0 Variable (EI)
Molecular ion (

).

149.0 ~33% of M+

Isotope peak

confirming Chlorine

presence.

103.0 High

Loss of carboxylic

acid group (

).

Nuclear Magnetic Resonance (NMR)
Spectroscopy[3]
NMR analysis should be conducted in DMSO-d₆ or Methanol-d₄ to ensure solubility and proper

observation of the acidic proton.[1]

¹H NMR (Proton NMR)
The spectrum is relatively simple due to the low proton count, making it excellent for purity

assays.

Solvent: DMSO-d₆ (Reference peak at 2.50 ppm)

H-4 Proton: The isoxazole ring proton at position 4 is the only C-H bond on the ring. The 3-Cl

and 5-COOH groups are both electron-withdrawing, shifting this peak downfield compared to

unsubstituted isoxazole.

Shift:
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7.0 – 7.4 ppm.

Multiplicity: Singlet (s).

Carboxylic Acid Proton: The acidic proton is highly deshielded and exchangeable.

Shift:

10.0 – 14.0 ppm (often very broad).

Note: This peak may disappear if

shake is performed or if the solvent is "wet" (proton exchange).

¹³C NMR (Carbon NMR)
There are four distinct carbon environments.

Table 2: Predicted ¹³C NMR Shifts (DMSO-d₆)

Carbon Position
Chemical Shift (

ppm)
Signal Type Assignment Logic

C-5 160 – 165 Quaternary

Attached to COOH

and O; highly

deshielded.[1]

COOH 158 – 162 Quaternary
Carbonyl carbon of

the acid.

C-3 150 – 155 Quaternary

Attached to Cl and N;

deshielded by

electronegativity.

C-4 105 – 110 Methine (CH)

The only protonated

carbon; significantly

shielded relative to

others.[1]
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Infrared (IR) Spectroscopy[4][5]
IR spectroscopy is used to confirm the functional groups, particularly the carboxylic acid and

the chloro-heterocycle.[1][2]

Key Absorption Bands[1][4][6]
O-H Stretch (Acid): A broad, intense band spanning 2500 – 3300 cm⁻¹.[2][3] This "hump" is

characteristic of carboxylic acid dimers.

C=O Stretch (Acid): A sharp, strong peak at 1700 – 1750 cm⁻¹.

C=N Stretch (Isoxazole): A moderate band around 1550 – 1620 cm⁻¹, typical for the

isoxazole ring system.

C-Cl Stretch: A distinct band in the fingerprint region, typically 600 – 800 cm⁻¹.[1]

Experimental Protocols
Protocol 1: Sample Preparation for NMR[1]

Mass: Weigh approximately 5–10 mg of 3-Chloroisoxazole-5-carboxylic acid.

Solvent: Add 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

Why DMSO? Carboxylic acids often have poor solubility in

and can form dimers that broaden peaks. DMSO disrupts hydrogen bonding, yielding
sharper signals.[1]

Mixing: Vortex or sonicate until the solid is completely dissolved. Ensure the solution is clear.

Acquisition: Acquire ¹H NMR with at least 16 scans to resolve the H-4 singlet clearly from

baseline noise.

Protocol 2: Purity Assessment via HPLC-UV
While spectral data confirms identity, purity is best assessed via HPLC.[1]

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm).[1]
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Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile (Gradient 5% to 95%).

Detection: UV at 254 nm (aromatic ring) and 220 nm (amide/acid absorption).

Retention Time: The compound is polar (acidic); expect early elution compared to esters or

non-polar derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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